Rel-(1R,2S)-2-(4H-1,2,4-triazol-4-yl)cyclopentan-1-amine dihydrochloride

• IUPAC Name: (1R,2S)-2-(1,2,4-triazol-4-yl)cyclopentan-1-amine;dihydrochloride
• InChI: InChI=1S/C7H12N4.2ClH/c8-6-2-1-3-7(6)11-4-9-10-5-11;;/h4-7H,1-3,8H2;2*1H/t6-,7+;;/m1../s1
• InChI Key: WGKRAPDKCJAMGS-VJBFUYBPSA-N
• Canonical SMILES: C1CC(C(C1)N2C=NN=C2)N.Cl.Cl
• Isomeric SMILES: C1C[C@H]([C@H](C1)N2C=NN=C2)N.Cl.Cl
• Molecular Formula: C7H14Cl2N4
• Molecular Weight: 225.12 g/mol

Description

Rel-(1R,2S)-2-(4H-1,2,4-triazol-4-yl)cyclopentan-1-amine dihydrochloride, also known as TRIP, is a chemical compound that has been extensively studied in recent years due to its potential applications in scientific research. TRIP is a highly selective agonist of the G protein-coupled receptor GPR139, which is primarily expressed in the brain and has been implicated in various physiological processes.

Scientific Research Applications

Chemical Synthesis and Catalysis

• Synthesis of Cyclopentano[c]-s-triazoles : Cyclopentano[c]-s-triazoles were synthesized through intramolecular ring transformation from γ-keto-l,3,4-oxadiazoles, demonstrating the utility of triazole chemistry in constructing complex heterocyclic frameworks (Sasaki, Ohno, Ito, & Asai, 1984).

• Rhenium-Catalyzed Transformations : Research shows rhenium complexes facilitate the transfer hydrogenation of terminal olefins using alcoholysis of amine–borane adducts as reducing systems, indicating the role of metal-triazole complexes in catalytic processes (Dong & Berke, 2011).

Material Science and Functional Applications

• Polymer-Type Dehydrocondensing Agents : Development of polymer-type dehydrocondensing agents utilizing the chemical properties of cyanuric chloride (related to triazole chemistry) for binding to alcohol or amines highlights the application of triazole derivatives in materials science (Kunishima et al., 2007).